Cas no 1805685-84-0 (Methyl 5-mercapto-1H-benzimidazole-6-carboxylate)

• Product Name: Methyl 5-mercapto-1H-benzimidazole-6-carboxylate
• CAS No: 1805685-84-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4824898
• Update Time: 2025-05-26

Methyl 5-mercapto-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-mercapto-1H-benzimidazole-6-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)5-2-6-7(3-8(5)14)11-4-10-6/h2-4,14H,1H3,(H,10,11)
• InChI Key： OXCGXJZNMJNXMR-UHFFFAOYSA-N
• SMILES： SC1=CC2=C(C=C1C(=O)OC)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on Methyl 5-mercapto-1H-benzimidazole-6-carboxylate

Methyl 5-mercapto-1H-benzimidazole-6-carboxylate (CAS No. 1805685-84-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-mercapto-1H-benzimidazole-6-carboxylate (CAS No. 1805685-84-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a thiol group and a carboxylate moiety makes it an invaluable intermediate for synthesizing complex molecules with therapeutic properties.

The molecular structure of Methyl 5-mercapto-1H-benzimidazole-6-carboxylate consists of a benzimidazole core substituted with a thiol group at the 5-position and a methyl ester group at the 6-position. This configuration allows for facile modifications and functionalizations, making it an attractive candidate for various synthetic pathways. The benzimidazole scaffold is particularly noteworthy, as it is a well-documented pharmacophore in numerous bioactive compounds, including antiviral, anticancer, and antimicrobial agents.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced pharmacological activities. The thiol group in Methyl 5-mercapto-1H-benzimidazole-6-carboxylate provides a reactive site for further chemical transformations, enabling the synthesis of more complex and diverse molecules. This has led to its incorporation into numerous research projects aimed at discovering new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioconjugates and drug delivery systems. The thiol group can readily react with various functional groups, allowing for the creation of conjugates that exhibit improved solubility, stability, and targeted delivery properties. These advancements are particularly relevant in the context of nanomedicine, where bioconjugates are being explored as vehicles for delivering drugs to specific sites within the body.

The carboxylate group in Methyl 5-mercapto-1H-benzimidazole-6-carboxylate also contributes to its versatility, as it can be used to form esters, amides, and other derivatives. This functionality is particularly useful in designing molecules that require specific interactions with biological targets. For instance, carboxylate-based linkers have been employed in the development of protease inhibitors and other enzyme-targeting agents.

Recent studies have highlighted the potential of Methyl 5-mercapto-1H-benzimidazole-6-carboxylate in the development of novel antimicrobial agents. The benzimidazole core is known to exhibit broad-spectrum antimicrobial activity, and modifications to this scaffold can enhance or alter these properties. The introduction of a thiol group has been shown to improve the efficacy of certain antimicrobial compounds by increasing their binding affinity to bacterial enzymes and cell wall components.

The compound has also been investigated for its role in anticancer research. Benzimidazole derivatives are well-known for their ability to interfere with DNA replication and repair mechanisms in cancer cells. By incorporating the thiol and carboxylate functionalities, researchers have been able to design molecules that exhibit potent antitumor activity while minimizing side effects. These efforts have led to several promising candidates for further clinical development.

In addition to its applications in drug development, Methyl 5-mercapto-1H-benzimidazole-6-carboxylate has found utility in material science and chemical biology. Its unique structural features make it an excellent candidate for designing molecular probes and sensors for detecting various biological molecules. These probes can be used in diagnostic assays and high-throughput screening platforms to identify potential drug targets and biomarkers.

The synthesis of Methyl 5-mercapto-1H-benzimidazole-6-carboxylate itself is an intriguing process that highlights the ingenuity of modern synthetic chemistry. While there are several reported methods for preparing this compound, each approach offers distinct advantages depending on the desired scale and purity requirements. Some methods involve multi-step organic transformations starting from readily available precursors, while others employ more sophisticated techniques such as transition metal-catalyzed reactions.

The growing interest in this compound underscores its importance as a building block in pharmaceutical research. As new synthetic methodologies are developed and our understanding of biological systems expands, it is likely that Methyl 5-mercapto-1H-benzimidazole-6-carboxylate will continue to play a pivotal role in discovering novel therapeutic agents with significant clinical implications.